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Compound of Interest

Compound Name: hCA I-IN-4
Cat. No.: B15578149
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of hCA I-IN-4 (CAS No. 3054159-56-4), a potent inhibitor of human carbonic anhydrase | (hCA
1), hCA I, Acetylcholinesterase (AChE), and Butyrylcholinesterase (BChE). Given the absence
of a publicly available, specific Safety Data Sheet (SDS), this guide is based on best practices
for handling novel, potent small molecule inhibitors in a laboratory environment.

Disclaimer: The following information is intended as a general guide. Always consult the
supplier-provided safety information upon receipt of the compound and strictly adhere to your
institution's specific environmental health and safety (EHS) protocols.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure during all stages of handling hCA I-IN-4,
from receiving and storage to experimentation and disposal.
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Task Required Personal Protective Equipment

o ] - Nitrile gloves- Lab coat- Safety glasses with
Receiving and Unpacking e shield
side shields

- Double nitrile gloves- Disposable gown- Safety
o ] ] ) goggles or a face shield- Use of a certified
Weighing and Aliquoting (Solid Form) ) )
chemical fume hood or ventilated balance

enclosure is required.

Solution Preparation and Handling - Nitrile gloves- Lab coat- Safety goggles

Waste Disposal - Nitrile gloves- Lab coat- Safety goggles

Operational Plan: From Receipt to Disposal

A systematic approach to handling hCA I-IN-4 is essential to maintain a safe laboratory
environment.

Receiving and Storage

Upon receipt, visually inspect the package for any signs of damage or leakage. Wear the
appropriate PPE for receiving and unpacking. Verify that the container is correctly labeled and

sealed.

Storage Conditions: Store hCA I-IN-4 according to the manufacturer's recommendations, which
is typically at -20°C for long-term storage. Short-term storage at room temperature during
shipping should not significantly affect the product's integrity.

Preparation of Stock and Working Solutions

All preparation of solutions should be performed in a certified chemical fume hood to minimize
the risk of inhalation.

Stock Solution Preparation:

o Calculate the required amount of solvent (e.g., DMSO) to achieve the desired stock

concentration.
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 In the chemical fume hood, add the solvent to the vial containing the solid hca I-IN-4.
¢ \Vortex or sonicate until the compound is fully dissolved.

 Aliquot the stock solution into single-use volumes in clearly labeled vials to avoid repeated
freeze-thaw cycles.

Working Solution Preparation:
e Thaw an aliquot of the stock solution.

 Dilute the stock solution to the final working concentration using the appropriate buffer or cell
culture medium.

Experimental Use

When using hCA I-IN-4 in experiments, always handle solutions within a chemical fume hood.
Ensure that all labware that comes into contact with the compound is properly decontaminated
or disposed of as hazardous waste.

Disposal Plan

Proper disposal of hCA I-IN-4 and all contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused or expired solid hCA I-IN-4 and any
contaminated disposable materials (e.g., weigh

Solid Waste boats, pipette tips, gloves) must be collected in
a designated, leak-proof, and clearly labeled

hazardous waste container.

Unused stock solutions, working solutions, and

contaminated solvents should be collected in a
Liquid Waste designated, sealed, and clearly labeled

hazardous chemical waste container. Do not

dispose of liquid waste down the drain.

Reusable labware should be decontaminated by
soaking in a suitable solvent (e.g., ethanol) to
) inactivate the compound, followed by standard
Contaminated Labware ) S
washing procedures. The decontamination
solvent should be disposed of as hazardous

liquid waste.

Waste Segregation and Labeling: All waste containers must be clearly labeled with "Hazardous
Waste," the full chemical name "hCA I-IN--4," and the concentration. Follow your institution's
specific guidelines for hazardous waste segregation and disposal.

Experimental Workflow for Handling hCA I-IN-4
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Receiving and Storage
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Caption: Workflow for handling hCA I-IN-4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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